Cas no 941259-79-6 (5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941259-79-6
• MF: C₂₄H₂₁FN₄O₃
• MW: 432.446948766708
• CID: 5429213
• Update Time: 2025-05-19

5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2-fluorobenzoyl)piperazin-1-yl]-2-[(E)-2-(2-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile
• 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C24H21FN4O3/c1-31-21-9-5-2-6-17(21)10-11-22-27-20(16-26)24(32-22)29-14-12-28(13-15-29)23(30)18-7-3-4-8-19(18)25/h2-11H,12-15H2,1H3/b11-10+
• InChI Key： PIFAKGSWTFMKRT-ZHACJKMWSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3F)CC2)=C(C#N)N=C1/C=C/C1=CC=CC=C1OC

Additional information on 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile

Introduction to 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile (CAS No. 941259-79-6)

5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile (CAS No. 941259-79-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a fluoro-substituted benzoyl group, and a methoxyphenyl ethenyl moiety, all interconnected through an oxazole framework. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperazine ring is a common structural motif in many pharmaceuticals, known for its ability to enhance the solubility and bioavailability of compounds. The presence of the fluoro-substituted benzoyl group imparts additional stability and can influence the compound's pharmacokinetic properties, such as metabolic stability and tissue distribution. The methoxyphenyl ethenyl moiety adds further complexity and can modulate the compound's interactions with biological targets.

Recent studies have highlighted the potential of 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to inhibit key pro-inflammatory cytokines and enzymes.

In addition to its anti-inflammatory properties, 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile has also been investigated for its potential as an antiviral agent. A study published in *Antiviral Research* demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral entry and replication processes within host cells.

The oxazole framework is another critical component of this compound's structure. Oxazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of this heterocyclic ring in 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile contributes to its multifaceted therapeutic potential. Recent advancements in computational chemistry have further elucidated the role of the oxazole ring in enhancing the compound's binding affinity to specific protein targets.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile in various disease models. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects, suggesting that this compound may have a favorable safety profile. Further studies are needed to fully understand its pharmacological properties and optimize its therapeutic applications.

In conclusion, 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile (CAS No. 941259-79-6) represents a promising candidate in the development of novel therapeutics for a range of diseases. Its unique structural features and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.